Cas no 321999-02-4 (1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole)

• Product Name: 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole
• CAS No: 321999-02-4
• CID: 4646021
• Update Time: 2025-05-23

1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole

Additional information on 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole

Introduction to 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole (CAS No: 321999-02-4)

1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 321999-02-4, represents a unique structural motif that combines a benzenesulfonyl group with a phenoxyethyl side chain, both of which are known for their potential biological activities. The pyrazole core further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The structural design of 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole is particularly noteworthy due to the synergistic effects of its functional groups. The benzenesulfonyl moiety is often associated with properties such as metabolic stability and binding affinity, while the phenoxyethyl group can contribute to solubility and membrane permeability. These characteristics make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are known to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties, among others. The introduction of the benzenesulfonyl-5-(1-phenoxyethyl) substituents into the pyrazole core may enhance these properties by improving interactions with biological targets. For instance, studies have shown that sulfonyl-containing compounds can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.

The synthesis of 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been reported to facilitate the introduction of the desired functional groups efficiently. These synthetic strategies are essential for producing compounds with complex structures like this one.

The pharmacological potential of 1-(benzenesulfonyl)-5-(1-phenoxyethyl)-1H-pyrazole has been explored in several preclinical studies. Researchers have focused on its interactions with various biological targets, including kinases and transcription factors, which are key players in many disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a valuable tool for studying disease mechanisms and developing targeted therapies.

In addition to its pharmacological properties, 1-(benzenesulfonyl)-5-(1-

The development of new drugs often involves rigorous testing to assess safety and efficacy before moving to clinical trials. In vitro studies using cell lines and animal models have provided valuable insights into the potential therapeutic applications of 1-(-benzenesulfonyl